BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physicochemical
Properties of Hexatriacontane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexatriacontane

Cat. No.: B166362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
hexatriacontane (n-C36H74), a long-chain saturated hydrocarbon. The document details
established physicochemical data, outlines rigorous experimental protocols for their
determination, and presents visual workflows to ensure accurate and reproducible
measurements. This information is critical for professionals in research, chemical sciences, and
pharmaceutical development where the thermal properties of long-chain alkanes are of
significant interest.

Physicochemical Data of Hexatriacontane

Hexatriacontane is a white, waxy solid at standard conditions. Its thermal properties are
crucial for its application and handling in various scientific and industrial settings. The following
tables summarize the reported melting and boiling points from various sources.

Table 1: Melting Point of Hexatriacontane
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Melting Point (°C) Melting Point (K) Source Notes
75.081 348.231 Experimental Property
71.0-77.0 344.15 - 350.15 Range for clear melt
74 -76 347.15 - 349.15 Lit. value

76.5 349.65

76 349.15

69 342.15

Table 2: Boiling Point of Hexatriacontane

Boiling Point (°C) Boiling Point (K) Pressure Source Notes

298.4 571.55 3 mmHg Experimental Property
265 538.15 1 mmHg (lit.)

497.10 770.25 760 mmHg (est.) Estimated value

467 740.15 Not Specified

Experimental Protocols

Accurate determination of the melting and boiling points of high molecular weight alkanes like
hexatriacontane requires precise experimental techniques. The following are detailed
methodologies for these key experiments.

Determination of Melting Point (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.
Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Hexatriacontane sample (finely powdered)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the hexatriacontane sample is pure and dry. If the sample is
not a fine powder, gently grind it using a mortar and pestle.

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
hexatriacontane sample until a small amount of the solid is packed into the tube to a height
of 2-3 mm.[1][2]

o Packing the Sample: To ensure the sample is tightly packed at the bottom of the tube, drop
the capillary tube (sealed end down) through a long, narrow tube (e.g., a glass tube) onto a
hard surface. The impact will help to compact the sample.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating:

o If the approximate melting point is known, heat the block rapidly to about 15-20°C below
the expected melting point.[3]

o Then, reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium as the
melting point is approached.[2][3]

o If the melting point is unknown, a preliminary, rapid determination can be performed to find
an approximate range. A second, more careful measurement should then be conducted
with a fresh sample.
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e Observation and Data Recording:

o

Observe the sample through the magnifying lens of the apparatus.

[¢]

Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.

[¢]

Record the temperature at which the last crystal of the solid melts and the entire sample
becomes a transparent liquid. This is the end of the melting range.

[¢]

For a pure compound, the melting range should be narrow, typically 0.5-2°C.

Determination of Boiling Point at Reduced Pressure

Due to the high boiling point of hexatriacontane at atmospheric pressure, which can lead to
decomposition, the boiling point is typically determined under reduced pressure (vacuum).

Apparatus and Materials:

« Distillation flask (e.g., round-bottom flask)
e Condenser

¢ Receiving flask

o Thermometer (calibrated)

e Vacuum source (e.g., vacuum pump)

e Manometer (to measure pressure)

e Heating mantle

» Boiling chips or a magnetic stirrer

o Hexatriacontane sample

Procedure:
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e Apparatus Setup:

o Assemble a vacuum distillation apparatus. Place a small amount of hexatriacontane and
a few boiling chips or a stir bar into the distillation flask.

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
leading to the condenser. This ensures the thermometer measures the temperature of the
vapor in equilibrium with the liquid.

e Evacuation: Connect the apparatus to the vacuum source and carefully reduce the pressure
to the desired level, as measured by the manometer.

e Heating:
o Begin gently heating the distillation flask using the heating mantle.

o Adjust the heating rate to achieve a slow and steady distillation, with condensate forming
on the thermometer bulb and dripping into the condenser at a rate of one to two drops per
second.

e Observation and Data Recording:
o Allow the temperature to stabilize while the liquid is boiling and refluxing.

o Record the stable temperature reading from the thermometer. This is the boiling point at
the recorded pressure.

o Record the pressure from the manometer.
e Conclusion of the Experiment:

o Once the measurement is complete, remove the heat source and allow the apparatus to
cool completely before slowly reintroducing air to the system to equalize the pressure.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Sample Preparation Measurement Data Recording

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Data Recording

e -
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Caption: Workflow for Boiling Point Determination at Reduced Pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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